Cas no 1361517-36-3 (2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile)

2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile is a specialized organic compound featuring a pyridine core substituted with a hydroxyl group, a trichlorophenyl moiety, and an acetonitrile functional group. Its unique structure makes it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds and agrochemicals. The presence of electron-withdrawing chlorine atoms enhances its reactivity in nucleophilic substitution and coupling reactions. This compound exhibits stability under standard conditions, facilitating handling and storage. Its versatility in functional group transformations allows for tailored modifications, supporting applications in pharmaceutical and material science research. High purity grades are available to ensure reproducibility in synthetic workflows.
2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile structure
1361517-36-3 structure
Product Name:2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile
CAS No:1361517-36-3
MF:C13H7Cl3N2O
MW:313.566479921341
CID:4919987
Update Time:2025-06-08

2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile
    • Inchi: 1S/C13H7Cl3N2O/c14-9-4-10(15)12(11(16)5-9)8-3-7(1-2-17)13(19)18-6-8/h3-6H,1H2,(H,18,19)
    • InChI Key: IEYFOWDAQKGFIO-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C1=CNC(C(CC#N)=C1)=O)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 479
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.9

2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024002197-250mg
2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile
1361517-36-3 97%
250mg
659.60 USD 2021-06-09
Alichem
A024002197-500mg
2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile
1361517-36-3 97%
500mg
950.60 USD 2021-06-09
Alichem
A024002197-1g
2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile
1361517-36-3 97%
1g
1,780.80 USD 2021-06-09

2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile Related Literature

Additional information on 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile

Introduction to 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361517-36-3)

2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361517-36-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring, a hydroxy group, and a trichlorophenyl substituent. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical formula of 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile is C14H8Cl3N2O, and its molecular weight is approximately 349.57 g/mol. The compound's structure is notable for its rigidity and the presence of multiple electron-withdrawing groups, which contribute to its stability and reactivity in various chemical environments.

In recent years, extensive research has been conducted to explore the biological properties of 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile has also been investigated for its potential anticancer activities. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the drug can be effectively absorbed and distributed throughout the body to reach its target tissues.

In addition to its therapeutic potential, 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of other biologically active compounds. For example, it can be used as a starting material for the preparation of novel pyridine derivatives with enhanced biological activities.

The safety profile of 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361517-36-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.

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